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Compound of Interest

Compound Name: Officinalisinin |

Cat. No.: B1584382

Essential Safety and Handling Guide for
Officinalisinin |

This guide provides crucial safety and logistical information for the handling of Officinalisinin I,
a steroidal saponin isolated from Anemarrhena asphodeloides.[1] Given the absence of a
specific Safety Data Sheet (SDS), Officinalisinin | should be handled as a compound with

unknown potential hazards. Researchers, scientists, and drug development professionals are
advised to adhere to these guidelines to ensure a safe laboratory environment.

Physicochemical and Biological Properties

Officinalisinin | is a steroidal saponin with the chemical formula C45H76019 and a molecular
weight of 921.1 g/mol .[2][3] Its CAS number is 57944-18-0.[3] Studies have indicated that
Officinalisinin | possesses biological activities, including the ability to lower blood glucose and
exhibit neuroprotective effects in diabetic mice.[4] It is reported to be soluble in solvents such
as DMSO, pyridine, methanol, and ethanol.[4]
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Property Value Source
Chemical Formula C45H76019 [2][3]
Molecular Weight 921.1 g/mol [2][3]
CAS Number 57944-18-0 [3]
Appearance Powder [1]

DMSO, Pyridine, Methanol,

Solubilit 4
Y Ethanol 4
Biological Activity Hypoglycemic, Neuroprotective  [4]
- Anemarrhena asphodeloides
Initial Source [1]
Bunge

Personal Protective Equipment (PPE)

Due to the unknown toxicological profile of Officinalisinin I, a comprehensive approach to
personal protective equipment is mandatory. The following PPE should be worn at all times
when handling this compound.
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PPE Category

Item

Standard/Specificat
ion

Purpose

Hand Protection

Chemical-resistant
gloves (Nitrile or
Neoprene

recommended)

ASTM F739 or EN
374

To protect against skin
contact and

absorption.

Eye Protection

Safety goggles or a
face shield

ANSI Z87.1-compliant

To protect eyes from
splashes and airborne

particles.

Laboratory coat

To protect skin and

Body Protection (flame-resistant NFPA 2112 clothing from
recommended) contamination.
To prevent inhalation
) - of dust or aerosols. A
) ] Use in a certified )
Respiratory Protection ASHRAE 110 respirator may be

chemical fume hood

required for certain

procedures.

Operational Plan: Step-by-Step Handling Procedure

A meticulous and cautious approach is essential when working with a novel compound. The

following workflow is designed to minimize exposure and ensure safety.
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Preparation

[l. Designate a specific handling area within a fume hood]

:

(2. Assemble all necessary materials (compound, solvents, glassware, PPE))

:

[3. Don all required Personal Protective Equipment)

4 )

Handling
y

G. Carefully weigh the solid compound, avoiding dust generation)

:

(5. Slowly add the solid to the solvent to prevent splashing)

:

6. Conduct the experiment within the fume hood.

4 )

Cleanup é% Disposal

7. Decontaminate all surfaces and equipment.

8. Dispose of all waste as hazardous material.
G. Remove PPE in the correct sequence]

ELO. Thoroughly wash hands with soap and Water.]
- J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Officinalisinin 1.
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Disposal Plan

All waste materials contaminated with Officinalisinin | must be treated as hazardous waste.

o Solid Waste: Contaminated items such as gloves, weigh paper, and pipette tips should be
collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents must be collected in a clearly
labeled, sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name
"Officinalisinin I," and the date. Follow your institution's specific guidelines for hazardous
waste disposal.

Emergency Response Plan

In the event of an emergency, follow these procedures.
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Caption: Emergency Response Plan for Officinalisinin I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Officinalisinin 1. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584382#personal-protective-equipment-for-
handling-officinalisinin-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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